![molecular formula C15H16ClN5O B5403943 N-(3-chlorophenyl)-4-(2-pyrimidinyl)-1-piperazinecarboxamide](/img/structure/B5403943.png)
N-(3-chlorophenyl)-4-(2-pyrimidinyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chlorophenyl)-4-(2-pyrimidinyl)-1-piperazinecarboxamide, also known as CP-122,288, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of piperazinecarboxamide derivatives and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of N-(3-chlorophenyl)-4-(2-pyrimidinyl)-1-piperazinecarboxamide involves its binding to the 5-HT1B receptor and blocking the action of serotonin. This results in the inhibition of the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific studies. It has been found to reduce the release of dopamine and norepinephrine in the brain, which are involved in the regulation of mood and behavior. It has also been found to increase the release of acetylcholine, which is involved in the regulation of cognition and memory.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3-chlorophenyl)-4-(2-pyrimidinyl)-1-piperazinecarboxamide in lab experiments include its potency and selectivity as a 5-HT1B receptor antagonist, which makes it a valuable tool for studying the role of serotonin in various neurological disorders. However, the limitations of using this compound in lab experiments include its potential toxicity and side effects, which need to be taken into consideration when designing experiments.
Future Directions
There are several future directions for the research on N-(3-chlorophenyl)-4-(2-pyrimidinyl)-1-piperazinecarboxamide. One potential direction is to study its potential therapeutic applications in the treatment of neurological disorders such as migraine, depression, and anxiety. Another potential direction is to study its mechanism of action in more detail, including its interactions with other neurotransmitter systems in the brain. Additionally, further research is needed to determine the safety and efficacy of this compound in humans, which could pave the way for its development as a new therapeutic agent.
Synthesis Methods
The synthesis of N-(3-chlorophenyl)-4-(2-pyrimidinyl)-1-piperazinecarboxamide involves the reaction of 3-chlorophenylpiperazine with 2-pyrimidinecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain this compound in its pure form.
Scientific Research Applications
N-(3-chlorophenyl)-4-(2-pyrimidinyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been found to be a potent and selective antagonist of the 5-HT1B receptor, which is involved in the regulation of serotonin neurotransmission in the brain. This makes this compound a potential candidate for the treatment of various neurological disorders such as migraine, depression, and anxiety.
properties
IUPAC Name |
N-(3-chlorophenyl)-4-pyrimidin-2-ylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN5O/c16-12-3-1-4-13(11-12)19-15(22)21-9-7-20(8-10-21)14-17-5-2-6-18-14/h1-6,11H,7-10H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTXQQGVQNJZXLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)C(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.